Cas no 1806496-45-6 (2-Methoxy-3,4,6-trifluoromandelic acid)

• Product Name: 2-Methoxy-3,4,6-trifluoromandelic acid
• CAS No: 1806496-45-6
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 4942123
• Update Time: 2025-06-09

2-Methoxy-3,4,6-trifluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3,4,6-trifluoromandelic acid

• Inchi： 1S/C9H7F3O4/c1-16-8-5(7(13)9(14)15)3(10)2-4(11)6(8)12/h2,7,13H,1H3,(H,14,15)
• InChI Key： CKJOIAZBDMLIDB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=C1C(C(=O)O)O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8

Additional information on 2-Methoxy-3,4,6-trifluoromandelic acid

Comprehensive Overview of 2-Methoxy-3,4,6-trifluoromandelic acid (CAS No. 1806496-45-6)

2-Methoxy-3,4,6-trifluoromandelic acid (CAS No. 1806496-45-6) is a fluorinated mandelic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated organic acids, which are widely utilized due to their unique physicochemical properties, such as enhanced metabolic stability and bioavailability. The presence of methoxy and trifluoro substituents in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-Methoxy-3,4,6-trifluoromandelic acid due to its potential role in developing chiral building blocks for asymmetric synthesis. Its stereochemical properties make it a promising candidate for designing enantioselective catalysts and ligands, which are critical in producing optically active pharmaceuticals.

The compound's CAS No. 1806496-45-6 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and stability under various conditions. These queries highlight the need for detailed technical data, which is essential for optimizing its use in laboratory and industrial settings. Additionally, the compound's safety profile and handling precautions are common topics of discussion, underscoring the importance of responsible usage.

From an environmental perspective, fluorinated organic compounds like 2-Methoxy-3,4,6-trifluoromandelic acid are subject to scrutiny due to their persistence in ecosystems. However, advancements in green chemistry have led to more sustainable synthesis routes, minimizing waste and energy consumption. This aligns with the global push toward eco-friendly chemical processes, a hot topic among researchers and policymakers.

In the pharmaceutical industry, 2-Methoxy-3,4,6-trifluoromandelic acid is explored for its potential in prodrug design and drug delivery systems. Its ability to modulate pharmacokinetic properties makes it a versatile tool for improving drug efficacy. For instance, its incorporation into bioconjugates can enhance target specificity, reducing off-target effects—a key concern in modern therapeutics.

The compound's analytical characterization is another area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structural integrity. These methods are critical for ensuring reproducibility in research and manufacturing, addressing the growing demand for high-purity intermediates.

As the scientific community continues to explore 2-Methoxy-3,4,6-trifluoromandelic acid, its applications are expected to expand into new domains. Whether in catalysis, material science, or medicinal chemistry, this compound exemplifies the intersection of innovation and practicality. Its CAS No. 1806496-45-6 serves as a gateway to a wealth of research opportunities, making it a focal point for future advancements.